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Compound of Interest

Compound Name: Einecs 235-359-4

Cat. No.: B15175118 Get Quote

For Immediate Reference: Treat as a Corrosive Hazardous Waste

Phosphoric acid, identified by Einecs number 235-359-4, is a corrosive substance that requires

careful handling and disposal to ensure the safety of laboratory personnel and to prevent

environmental contamination. Unneutralized phosphoric acid is classified as a hazardous

waste under the Resource Conservation and Recovery Act (RCRA) due to its corrosive nature

(D002).[1] Adherence to all federal, state, and local regulations is mandatory for its disposal.[1]

[2] This guide provides detailed procedures for the safe handling and disposal of phosphoric

acid waste in a laboratory setting.

I. Immediate Safety and Spill Response
In the event of a spill or leak, the following steps must be taken immediately:

Evacuate and Secure the Area: Evacuate all non-essential personnel from the spill area.[3]

Personal Protective Equipment (PPE): Before attempting to clean a spill, ensure you are

wearing the appropriate PPE, including:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles or a face shield

Laboratory coat[4]
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Containment: For liquid spills, contain the material to prevent it from entering drains or water

systems.[1][5] Use an inert absorbent material such as sand, diatomaceous earth, or a

universal binder.[3][5]

Neutralization: Cautiously neutralize the spilled acid. Cover the spill with a weak base like

soda ash (sodium carbonate) or dry lime (calcium oxide).[3][6] Sodium bicarbonate can also

be used for neutralization.[2][7]

Collection and Disposal: Once neutralized, collect the absorbed material and place it in a

designated, labeled hazardous waste container.[3][4]

Decontamination: Ventilate the area and wash the spill site after the cleanup is complete.[3]

II. Standard Disposal Protocol for Phosphoric Acid
Waste
The primary method for the safe disposal of phosphoric acid waste is through neutralization.

This process chemically converts the corrosive acid into a less hazardous salt.

Experimental Protocol: Neutralization of Phosphoric Acid Waste

Objective: To neutralize acidic waste containing phosphoric acid to a pH suitable for disposal

according to institutional and local regulations.

Materials:

Phosphoric acid waste

Weak base for neutralization (e.g., sodium bicarbonate, soda ash, or calcium hydroxide)

pH indicator strips or a calibrated pH meter

Appropriate PPE (lab coat, gloves, eye protection)

Stirring rod

Large, chemical-resistant container for the neutralization reaction
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Procedure:

Preparation: Don all necessary PPE. Select a well-ventilated area, preferably a fume hood,

for the neutralization process.

Dilution (for concentrated acid): If you are working with concentrated phosphoric acid, it is

advisable to slowly add the acid to a large volume of cold water to dilute it before

neutralization. Never add water directly to concentrated acid, as this can cause a violent

exothermic reaction.

Neutralization:

Place the diluted phosphoric acid waste in the large, chemical-resistant container.

Slowly and carefully add the neutralizing agent (e.g., sodium bicarbonate) in small

increments. Be aware that this reaction will produce carbon dioxide gas, causing fizzing or

effervescence. Add the base slowly to control the reaction rate and prevent overflow.

Stir the solution gently after each addition of the base.

pH Monitoring:

After the initial fizzing subsides, check the pH of the solution using a pH strip or a pH

meter.

Continue to add the neutralizing agent in small amounts, monitoring the pH after each

addition, until the pH is within the acceptable range for your institution's and local

wastewater regulations (typically between 6.0 and 8.0).

Final Disposal:

Once the pH is confirmed to be within the acceptable range, the neutralized solution can

be disposed of down the drain with a copious amount of water, provided this is in

accordance with your local and institutional guidelines.

If required by your institution, the neutralized waste should be collected in a designated

hazardous waste container for pickup by a certified waste disposal contractor. Always
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ensure the waste container is properly labeled.[4]

III. Quantitative Data for Neutralization
Neutralizing Agent Chemical Formula

Molar Mass ( g/mol
)

Notes

Sodium Bicarbonate NaHCO₃ 84.01

A common, mild base

suitable for laboratory

use.

Soda Ash (Sodium

Carbonate)
Na₂CO₃ 105.99

A stronger base than

sodium bicarbonate;

use with caution.

Lime (Calcium

Hydroxide)
Ca(OH)₂ 74.09

Effective for

neutralization.

Stoichiometry of Neutralization (Example with Sodium Bicarbonate):

H₃PO₄ + 3NaHCO₃ → Na₃PO₄ + 3H₂O + 3CO₂

This balanced equation indicates that three moles of sodium bicarbonate are required to

completely neutralize one mole of phosphoric acid.

IV. Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of

phosphoric acid waste.
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Caption: Logical workflow for phosphoric acid disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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